Cas no 36438-97-8 (1-Methyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 1-Methyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 36438-97-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD08544478
• CID: 838659
• PubChem ID: 215850
• Update Time: 2025-05-20

1-Methyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1,2,3,4-tetrahydroquinoxaline
• 1,2,3,4-tetrahydro-1-methylQuinoxaline
• 1-METHYL-1,2,3,4-TETRAHYDRO-QUINOXALINE DIHYDROCHLORIDE
• 1-Methyl-1,2,3,4-tetrahydrochinoxalin
• 4-Methyl-2,3-dihydro-1H-quinoxaline
• N-methylbenzopiperazine
• BS-13509
• 36438-97-8
• G32908
• Quinoxaline, 1,2,3,4-tetrahydro-1-methyl-
• DTXSID70957774
• AKOS004123513
• MFCD01684957
• CHEMBL5185429
• SXLZJUPRTINRQQ-UHFFFAOYSA-N
• BRN 0131438
• ALBB-032047
• CS-0208535
• Z558641952
• 1-methyl-1,2,3,4-tetrahydro-quinoxaline
• SY178563
• Quinoxaline, 1,2,3,4-tetrahydro-4-methyl-
• EN300-45580
• SCHEMBL305967
• Quinoxaline, 1-methyl-1,2,3,4-tetrahydro-
• DB-069374

• MDL： MFCD08544478
• Inchi： 1S/C9H12N2/c1-11-7-6-10-8-4-2-3-5-9(8)11/h2-5,10H,6-7H2,1H3
• InChI Key： SXLZJUPRTINRQQ-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2NCC1

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.033±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 40.5-42 ºC
• Boiling Point: 268.6°C at 760 mmHg
• Flash Point: 134.2°C
• Refractive Index: 1.546
• Solubility: Dissolution (40 g/l) (25 º C),
• PSA: 15.27000
• LogP: 1.75130

Additional information on 1-Methyl-1,2,3,4-tetrahydroquinoxaline

1-Methyl-1,2,3,4-Tetrahydroquinoxaline: A Comprehensive Overview

The compound with CAS No. 36438-97-8, commonly referred to as 1-Methyl-1,2,3,4-tetrahydroquinoxaline, is a significant molecule in the field of organic chemistry. This compound belongs to the class of tetrahydroquinoxalines, which are bicyclic structures with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The tetrahydroquinoxaline framework is particularly interesting due to its structural versatility and potential for functionalization.

1-Methyl-1,2,3,4-tetrahydroquinoxaline is synthesized through various methods, including cyclization reactions and hydrogenation processes. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the tetrahydroquinoxaline ring system. These advancements have not only improved the efficiency of production but also opened new avenues for the exploration of its chemical properties.

The structural uniqueness of 1-Methyl-1,2,3,4-tetrahydroquinoxaline lies in its bicyclic framework and the presence of a methyl group at the 1-position. This substitution pattern influences the compound's electronic properties and reactivity. Recent computational studies have revealed that the methyl group plays a crucial role in stabilizing certain conformations of the molecule, which could be exploited in drug design and material synthesis.

In terms of applications, tetrahydroquinoxalines have shown promise in the development of novel pharmaceutical agents. For example, derivatives of 1-Methyl-1,2,3,4-tetrahydroquinoxaline have been investigated for their potential as kinase inhibitors and anti-inflammatory agents. These findings underscore the importance of this compound as a scaffold for drug discovery.

Moreover, 1-Methyl-1,2,3,4-tetrahydroquinoxaline has been explored in the context of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Recent research has highlighted its potential as a ligand in homogeneous catalysis for organic transformations.

The study of tetrahydroquinoxalines continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as NMR spectroscopy and X-ray crystallography have provided deeper insights into the molecular structure and conformational dynamics of 1-Methyl-1,2,3,4-tetrahydroquinoxaline. These insights are critical for understanding its reactivity and functional properties.

In conclusion,1-Methyl-1